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Compound of Interest

Compound Name: 3-Methoxy-6-methylpicolinonitrile

Cat. No.: B1590255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a formal safety data sheet (SDS). Always consult the official SDS from

your supplier before handling this chemical and adhere to all institutional and regulatory safety

protocols.

Introduction
3-Methoxy-6-methylpicolinonitrile is a substituted pyridine derivative with potential

applications as a building block in organic synthesis and agrochemical research.[1][2][3][4] Its

specific biological activities and toxicological profile are not extensively documented in publicly

available literature, necessitating a cautious approach to its handling and use. This guide

provides a summary of available data on its properties, safety, and handling considerations.

Physicochemical Properties
A clear understanding of the physicochemical properties of a compound is fundamental to its

safe handling and use in experimental settings.
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Property Value Source

CAS Number 95109-36-7 [1][2][3][4][5]

Molecular Formula C₈H₈N₂O [1][2][3][4]

Molecular Weight 148.16 g/mol [1][2][3][4]

Appearance Not specified (likely a solid) -

Boiling Point Not available -

Solubility
Not specified, but likely soluble

in organic solvents
-

Safety and Hazard Information
Due to the limited availability of a comprehensive public safety profile, a conservative approach

to handling 3-Methoxy-6-methylpicolinonitrile is essential. The primary known hazard is its

environmental toxicity.

Hazard Classification
Based on available data, 3-Methoxy-6-methylpicolinonitrile is classified as hazardous to the

aquatic environment.[5]

H400: Very toxic to aquatic life[5]

H401: Toxic to aquatic life[5]

The full toxicological profile for human exposure has not been found in the public domain. As

with any novel or under-documented chemical, it should be treated as potentially hazardous

upon inhalation, ingestion, and skin contact.

Handling and Personal Protective Equipment (PPE)
A logical workflow for handling this compound should prioritize minimizing exposure.
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Caption: General Handling Workflow for 3-Methoxy-6-methylpicolinonitrile.

Recommended PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A standard laboratory coat.

Respiratory Protection: All handling of powders should be conducted in a certified chemical

fume hood to prevent inhalation.

First Aid Measures
In the absence of specific data, standard laboratory first aid procedures should be followed:

Inhalation: Move the affected person to fresh air. Seek medical attention if symptoms occur.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Storage and Disposal
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Storage: Store in a tightly sealed container in a dry, well-ventilated area at room temperature.

Disposal: Dispose of waste in accordance with local, state, and federal environmental

regulations. Due to its aquatic toxicity, do not allow this chemical to enter drains or

waterways.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 3-Methoxy-6-methylpicolinonitrile
are not readily available in peer-reviewed literature. It is listed as a reagent or intermediate,

suggesting its use in multi-step synthetic procedures.[6] Researchers employing this compound

would need to develop their own specific protocols based on the intended reaction.

A generalized workflow for a hypothetical synthetic step involving this compound is presented

below.
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Caption: Hypothetical Synthetic Workflow Using the Compound.

Biological Activity and Signaling Pathways
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There is currently no specific, publicly available data detailing the biological activity of 3-
Methoxy-6-methylpicolinonitrile or its involvement in any signaling pathways. While it is

listed as a related product to an antibacterial agent, this does not confirm its own activity.[7] Any

research into its biological effects would be novel and require extensive screening and

validation.

Conclusion
3-Methoxy-6-methylpicolinonitrile is a research chemical with limited publicly available safety

and application data. The most critical known information is its high toxicity to aquatic life,

which dictates stringent disposal procedures. All handling should be performed by qualified

personnel using appropriate personal protective equipment in a controlled laboratory

environment. Further research is needed to fully characterize its toxicological properties,

biological activity, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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